{4-[4-(2-morpholin-4-yl-2-oxoethoxy)benzyl]-1,4-oxazepan-6-yl}methanol

• IUPAC Name: 2-[4-[[6-(hydroxymethyl)-1,4-oxazepan-4-yl]methyl]phenoxy]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C19H28N2O5/c22-13-17-12-20(5-8-25-14-17)11-16-1-3-18(4-2-16)26-15-19(23)21-6-9-24-10-7-21/h1-4,17,22H,5-15H2
• InChI Key: RNYRWEMPWJQGBE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=CC=C(C=C2)CN3CCOCC(C3)CO
• Molecular Formula: C19H28N2O5
• Molecular Weight: 364.4 g/mol

Description

{4-[4-(2-morpholin-4-yl-2-oxoethoxy)benzyl]-1,4-oxazepan-6-yl}methanol is a useful research compound. Its molecular formula is C19H28N2O5 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.19982200 g/mol and the complexity rating of the compound is 422. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization in Nanotechnology

This compound has been utilized in the synthesis of nanoparticles, specifically for preparing zinc nanoparticles. Its role as a reducing and stabilizing agent in this context highlights its potential in materials science and nanotechnology (Pushpanathan & Kumar, 2014).

Molecular Structure and Crystallography

The compound has been studied for its molecular structure and crystallography, particularly in the context of forming trans configurations and intramolecular hydrogen bonds. These studies provide insights into its chemical properties and potential applications in molecular engineering (Goh et al., 2010).

Chemical Synthesis and Transformation

It has been involved in the synthesis of other chemical compounds, demonstrating its versatility in chemical transformations. This includes its use in the rearrangement of benzoxazepines into isoquinoline derivatives (Schenker, 1968).

Medicinal Chemistry

In medicinal chemistry, this compound has been used in the synthesis of NK(1) receptor antagonists like Aprepitant. This showcases its importance in the development of pharmaceuticals, particularly in the field of neuroscience (Brands et al., 2003).

Polymer Science

The compound has been instrumental in the synthesis of anilido-oxazolines and their zinc complexes, which are used as initiators for ring-opening polymerization. This application is significant in polymer science for creating new materials (Chi‐Tien Chen et al., 2007).